Cas no 898790-57-3 (3-(3-Methylphenyl)-4'-thiomethylpropiophenone)

3-(3-Methylphenyl)-4'-thiomethylpropiophenone structure
898790-57-3 structure
Product Name:3-(3-Methylphenyl)-4'-thiomethylpropiophenone
CAS No:898790-57-3
MF:C17H18OS
MW:270.389223575592
MDL:MFCD07699574
CID:869431
PubChem ID:24725675
Update Time:2025-04-19

3-(3-Methylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
    • 3-(3-METHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
    • 898790-57-3
    • MFCD07699574
    • 3-(3-Methylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID40644068
    • AKOS016021052
    • 3-(3-Methylphenyl)-4'-thiomethylpropiophenone
    • MDL： MFCD07699574
    • Inchi： 1S/C17H18OS/c1-13-4-3-5-14(12-13)6-11-17(18)15-7-9-16(19-2)10-8-15/h3-5,7-10,12H,6,11H2,1-2H3
    • InChI Key： WBXSSACDAXIWAR-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 270.10800
  • Monoisotopic Mass: 270.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 4.53240

3-(3-Methylphenyl)-4'-thiomethylpropiophenone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-(3-Methylphenyl)-4'-thiomethylpropiophenone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898790-57-3)3-(3-Methylphenyl)-4'-thiomethylpropiophenone
Order Number:A1190543
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:13
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898790-57-3)3-(3-Methylphenyl)-4'-thiomethylpropiophenone
A1190543
Purity:99%
Quantity:1g
Price ($):393.0
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